Cas no 2111366-38-0 ({1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine)

• Product name: {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine
• CAS No: 2111366-38-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5806640
• PubChem ID: 165708032

{1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine
• EN300-1781553
• 2111366-38-0
• {1-[(1-methyl-1H-indol-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C14H18N2/c1-16-9-11(8-14(10-15)6-7-14)12-4-2-3-5-13(12)16/h2-5,9H,6-8,10,15H2,1H3
• InChI Key： HLRFNRVXFBVUES-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CN(C)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų
• XLogP3: 1.9

Additional information on {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine (CAS No. 2111366-38-0)

The compound {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine (CAS No. 2111366-38-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive cyclopropyl and indole moieties make it a promising candidate for various applications, particularly in drug discovery and neurochemical studies. Researchers are increasingly focusing on its potential interactions with serotonin receptors, a topic that aligns with current trends in mental health and cognitive enhancement.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine scaffold is particularly intriguing due to its ability to mimic endogenous neurotransmitters. This property has led to its exploration in studies related to mood disorders, anxiety, and even neurodegenerative diseases, which are among the most searched health topics online.

From a synthetic chemistry perspective, the cyclopropyl ring in {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine introduces steric constraints that can enhance binding affinity and selectivity. This feature is highly valued in the design of next-generation therapeutics, as it minimizes off-target effects—a critical consideration in modern drug development. The compound’s methanamine group further contributes to its solubility and bioavailability, making it a versatile building block for medicinal chemistry.

The growing interest in psychedelic-assisted therapy and neuroplasticity has also brought attention to compounds like {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine. While it is not classified as a psychedelic, its structural similarities to certain tryptamine derivatives have sparked curiosity about its potential effects on cognitive function and emotional regulation. These areas are frequently discussed in online forums and scientific communities, reflecting a broader societal focus on mental well-being.

Another notable aspect of {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine is its role in high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic labs are leveraging HTS to identify novel hits for GPCR targets, and this compound’s unique structure positions it as a valuable probe. Its indole core, a common motif in bioactive molecules, further enhances its relevance in such studies.

Environmental and sustainability considerations are also shaping the discourse around synthetic compounds like {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine. Researchers are increasingly mindful of green chemistry principles, seeking to optimize synthetic routes to minimize waste and energy consumption. This aligns with the broader push for eco-friendly drug development, a topic that resonates with both scientists and the general public.

In summary, {1-(1-methyl-1H-indol-3-yl)methylcyclopropyl}methanamine (CAS No. 2111366-38-0) represents a fascinating intersection of medicinal chemistry, neuroscience, and drug discovery. Its structural features and potential applications make it a compound of enduring interest, particularly in an era where mental health and sustainable science are at the forefront of public and academic dialogue.